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Executive Summary & Application Scope

2-lodo-2-methylpropane-D9 (CAS: 61207-61-2), widely known as tert-Butyl iodide-d9, is a
high-value deuterated alkylating agent and radical precursor. It is critical in the synthesis of
stable isotope-labeled pharmaceuticals (SILs) used in DMPK (Drug Metabolism and
Pharmacokinetics) studies and as a mechanistic probe in kinetic isotope effect (KIE)
experiments.

Unlike its non-deuterated counterpart, the D9 variant represents a significant financial
investment and requires elevated handling protocols to prevent isotopic scrambling and
chemical degradation. This guide synthesizes standard safety data with advanced handling
techniques derived from the compound's inherent instability.

Physicochemical & Isotopic Profile

The substitution of hydrogen with deuterium significantly alters the mass but minimally impacts
the steric volume. However, the C-D bond strength (approx. 1-2 kcal/mol stronger than C-H)
provides a slight kinetic stability advantage against elimination, though the compound remains
thermally labile.
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Comparative Properties Table

tert-Butyl lodide

Property (Unlabeled) 2-lodo-2-methylpropane-D9

CAS Number 558-17-8 61207-61-2

Molecular Formula CaHol CaDal

Molecular Weight 184.02 g/mol 193.07 g/mol

Density (25°C) 1,544 gimL ~1.62 g./mL (Estimated via
mass diff.)

Boiling Point 99-100 °C 98-100 °C

Flash Point 7 °C (Closed Cup) 7 °C (Highly Flammable)

Appearance Colorless liquid (turns brown) Colorless liquid (turns brown)

Stabilizer Copper (Cu) turnings Copper (Cu) turnings

Technical Note: The density increase in the D9 variant is due to the higher atomic mass of

deuterium (

H) vs. protium (

H) without a corresponding increase in molar volume.

Hazard Identification & Mechanistic Toxicology

The Alkylation Threat

As a tertiary alkyl iodide, this compound is a potent alkylating agent. It reacts via an

mechanism, readily dissociating to form a stable tert-butyl carbocation. This electrophilic
species can attack nucleophilic centers in DNA (e.g., N7 of guanine), leading to potential

mutagenicity and carcinogenicity.
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Intrinsic Instability (The "Purple Factor")

Researchers often observe tert-butyl iodide turning violet/brown. This is due to the homolytic
cleavage of the weak C-I bond (bond dissociation energy ~50 kcal/mol), driven by light (

) or heat.

Decomposition Pathway:
e Initiation:
» Elimination (E1): Spontaneous loss of DI (Deuterium lodide) to form Isobutene-d8.
* lodine Formation:
(Purple color).

This mechanism is visualized below to aid in storage logic:

Elimination (E1 Isob(uctizr:)e-DS

Tertiary Carbocation
Loss of D+

Heat/Light_ [ (Intermediate) . T (2 ()
_________ euterium lodide

Oxidation (Acidic Gas)

2-lodo-2-methylpropane-D9

Free lodine (I2)
(Corrosive/Toxic)

Click to download full resolution via product page

Figure 1: Thermal and photolytic decomposition pathways leading to sample degradation and
hazard generation.

Advanced Handling & Storage Protocols

Objective: Maintain isotopic purity (>98 atom% D) and chemical integrity.

The Copper Stabilization Protocol

Commercial samples are often shipped with copper wire or powder.
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¢ Mechanism:

o Action: If the liquid turns pink/violet, add fresh, acid-washed copper turnings. The copper
scavenges free iodine, which otherwise catalyzes further decomposition (autocatalysis).

Storage Hierarchy[2]

o Temperature:2°C to 8°C is mandatory. For long-term storage (>3 months), store at -20°C.
e Light: Store in amber glass or aluminum foil-wrapped vials.

o Atmosphere: Store under Argon or Nitrogen. Oxygen promotes radical oxidation.

Handling "Best Practices"

o Cold Handling: Keep the vial on ice during dispensing to minimize volatilization (Isobutene
formation).

o Syringe Technique: Use gas-tight glass syringes. Avoid plastic syringes for prolonged
contact; the compound can swell rubber plungers and leach plasticizers.

Emergency Response & Disposal

Signal Word:DANGER GHS Classifications: Flammable Liquid (Cat 2), Skin Irritant (Cat 2),
Carcinogen (Suspected).

Spill Response Workflow

In the event of a spill inside a fume hood (most likely scenario), follow this logic:
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SPILL DETECTED

Volume > 10mL?

Evacuate Lab
Activate Fire Alarm

Eliminate Ignition Sources
(Turn off hotplates)

Don PPE:
Butyl Rubber Gloves
Respirator (Organic Vapor)

Cover with Vermiculite
or Activated Carbon

Treat waste with
Dilute Sodium Thiosulfate
(Neutralizes lodine)

Seal in HazMat Container
Label: 'Halogenated Organic'

Click to download full resolution via product page

Figure 2: Decision matrix for laboratory spill response. Note the specific use of Thiosulfate to
neutralize iodine byproducts.

First Aid
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 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel. (Risk: Pulmonary edema from iodine vapors).

» Skin Contact: Wash with soap and water.[1][2] If yellow staining (iodine) persists, wash with a
5% sodium thiosulfate solution.

» Eye Contact: Rinse for 15 minutes.[1] Do not use neutralizing agents in eyes; use saline or
water only.

Experimental Application: Radical Precursor
Protocol

Context: Using 2-lodo-2-methylpropane-D9 to generate the tert-butyl-d9 radical for
intermolecular addition.

Protocol:

e Setup: Flame-dry a two-neck flask equipped with a magnetic stir bar and reflux condenser.
Purge with Argon.

« Reagents:

o

Substrate (e.g., electron-deficient alkene).

(¢]

2-lodo-2-methylpropane-D9 (1.5 - 2.0 equivalents).

[¢]

Radical Initiator: AIBN (Azobisisobutyronitrile) or

[¢]

Solvent: Benzene or Dichloromethane (degassed).

» Addition: Add the iodide last via syringe pump to maintain a low steady-state concentration of
the radical, minimizing dimerization (formation of Hexamethylethane-d18).

o Work-up: Quench with saturated aqueous

(Sodium Thiosulfate) to remove unreacted iodide and iodine byproducts.
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» Validation: Check NMR for the disappearance of the characteristic tert-butyl peak (typically

1.94 ppm in
for H-form; D-form will be silent in
NMR, visible in

NMR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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